Cas no 198417-07-1 (5-Azulenecarboxylic acid, 1,2,3,7,8,8a-hexahydro-6-hydroxy-, ethylester)

198417-07-1 structure
Product name:5-Azulenecarboxylic acid, 1,2,3,7,8,8a-hexahydro-6-hydroxy-, ethylester
CAS No:198417-07-1
MF:C13H18O3
MW:222.280224323273
CID:1389069
5-Azulenecarboxylic acid, 1,2,3,7,8,8a-hexahydro-6-hydroxy-, ethylester Chemical and Physical Properties
Names and Identifiers
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- 5-Azulenecarboxylic acid, 1,2,3,7,8,8a-hexahydro-6-hydroxy-, ethylester
- 5-Azulenecarboxylic acid, 1,2,3,7,8,8a-hexahydro-6-hydroxy-, ethyl ester
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- Inchi: 1S/C13H18O3/c1-2-16-13(15)11-8-10-5-3-4-9(10)6-7-12(11)14/h8-9,14H,2-7H2,1H3
- InChI Key: ZZHDZHTXNKNJRE-UHFFFAOYSA-N
- SMILES: C1C2C(=CC(C(OCC)=O)=C(O)CC2)CC1
Computed Properties
- Exact Mass: 222.12564
Experimental Properties
- Density: 1.14±0.1 g/cm3(Predicted)
- Boiling Point: 357.1±34.0 °C(Predicted)
- PSA: 46.53
- pka: 4.50±1.00(Predicted)
5-Azulenecarboxylic acid, 1,2,3,7,8,8a-hexahydro-6-hydroxy-, ethylester Related Literature
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Yue-Jian Liang,Zhi-Wen Zhao,Yun Geng,Qing-Qing Pan,Hao-Yu Gu,Liang Zhao,Min Zhang,Shui-Xing Wu New J. Chem., 2020,44, 9767-9774
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2. Book reviews
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Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
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Aryya Ghosh,Anagha Karne,Sourav Pal,Nayana Vaval Phys. Chem. Chem. Phys., 2013,15, 17915-17921
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Wolfgang G. Zeier,Hong Zhu,Zachary M. Gibbs,Gerbrand Ceder,Wolfgang Tremel,G. Jeffrey Snyder J. Mater. Chem. C, 2014,2, 10189-10194
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